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Compound of Interest

Compound Name: 2-Cyanoethyl hexyl ether

CAS No.: 5327-02-6

Cat. No.: B1617667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Hexyloxy)propanenitrile, an organic compound featuring both an ether linkage and a nitrile

functional group, serves as a versatile intermediate in organic synthesis. While a specific CAS

number for the straight-chain 3-(hexyloxy)propanenitrile is not readily available in common

chemical databases, its isomers and related structures, such as 3-

(Cyclohexyloxy)propanenitrile (CAS No. 16728-52-2) and 3-[(2-Ethylhexyl)oxy]propanenitrile

(CAS No. 10213-75-9), are well-documented.[1][2] This guide will focus on the synthesis,

properties, and potential applications of 3-(hexyloxy)propanenitrile, providing a comprehensive

resource for its utilization in research and development. The presence of both a nucleophilic

nitrile group and a lipophilic hexyl chain makes it a valuable building block for the synthesis of

more complex molecules.

Chemical and Physical Properties
Precise physical and chemical properties for 3-(hexyloxy)propanenitrile are not extensively

documented. However, by examining related compounds, we can infer its likely characteristics.
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It is expected to be a colorless to pale yellow liquid with low volatility.[3] The properties of the

structurally similar 3-[(2-Ethylhexyl)oxy]propanenitrile are presented below as a reference.

Property
Value (for 3-[(2-
Ethylhexyl)oxy]propanenit
rile)

Reference

Molecular Formula C11H21NO [2]

Molecular Weight 183.29 g/mol [2]

Boiling Point 100 °C @ 1.1 Torr [2]

Density 0.8785 g/cm³ @ 20 °C [2]

Synthesis of 3-(Hexyloxy)propanenitrile
The primary and most efficient method for the synthesis of 3-(hexyloxy)propanenitrile is through

a base-catalyzed Michael addition, specifically a cyanoethylation reaction. This reaction

involves the addition of hexanol to acrylonitrile.[4]

Reaction Mechanism: Cyanoethylation of Hexanol
The reaction proceeds via the deprotonation of hexanol by a base to form the more

nucleophilic hexoxide anion. This anion then attacks the electron-deficient β-carbon of

acrylonitrile in a conjugate addition, followed by protonation of the resulting carbanion by the

solvent or a proton source to yield the final product.
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Step 1: Deprotonation of Hexanol

Step 2: Nucleophilic Attack

Step 3: Protonation

Hexanol (CH3(CH2)5OH)

Base (e.g., KOH)

Hexoxide Anion (CH3(CH2)5O-)

+ Base

Protonated Base (e.g., H2O + K+)+ H+

Acrylonitrile (CH2=CH-C≡N)

Carbanion Intermediate

+ Acrylonitrile

Proton Source (e.g., H2O)

3-(Hexyloxy)propanenitrile

+ H+

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 3-(hexyloxy)propanenitrile via

cyanoethylation.

Experimental Protocol: Synthesis of 3-
(Hexyloxy)propanenitrile
This protocol is adapted from established procedures for cyanoethylation of alcohols.[3][4]

Materials:

Hexanol (1.0 eq)

Acrylonitrile (1.1 eq)
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Potassium hydroxide (catalytic amount)

Dioxane (solvent)

Procedure:

To a stirred solution of hexanol in dioxane, add a catalytic amount of potassium hydroxide.

Slowly add acrylonitrile to the mixture while maintaining the temperature between 20-30 °C.

The reaction is exothermic and may require cooling.

After the addition is complete, continue stirring at room temperature for several hours until

the reaction is complete (monitored by TLC or GC).

Neutralize the catalyst with a weak acid (e.g., acetic acid).

Remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation.

Applications
3-(Hexyloxy)propanenitrile and its derivatives have applications in various fields:

Fragrance Industry: A structurally related compound, 3-((3Z)-3-hexenyloxy) propanenitrile, is

used as a fragrance ingredient, providing floral, green, and woody notes.[5] This suggests

that 3-(hexyloxy)propanenitrile may also possess interesting olfactory properties.

Organic Synthesis: The nitrile group can be readily hydrolyzed to a carboxylic acid or

reduced to an amine, making 3-(hexyloxy)propanenitrile a useful intermediate for the

synthesis of a variety of molecules, including pharmaceuticals and agrochemicals.[4] For

instance, the reduction of the nitrile group leads to the formation of 3-(hexyloxy)propylamine,

a valuable building block.[6]

Materials Science: The combination of a flexible hexyl chain and a polar nitrile group could

be of interest in the development of specialty polymers and surfactants.
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Safety and Handling
Specific safety data for 3-(hexyloxy)propanenitrile is not available. However, based on the

hazards associated with similar nitrile-containing compounds and acrylonitrile precursors,

caution should be exercised.

Toxicity: Nitriles can be toxic if ingested, inhaled, or absorbed through the skin.[7]

Acrylonitrile is a known carcinogen and teratogen.

Irritation: Similar compounds are known to cause skin and eye irritation.[5]

Handling: Work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[8]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.[8]

First Aid Measures
Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[5]

Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing. Seek

medical advice if irritation persists.[5]

Eye Contact: Rinse cautiously with water for several minutes. Seek medical attention if

irritation persists.[5]

Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical advice.[5]

Conclusion
3-(Hexyloxy)propanenitrile is a valuable and versatile chemical intermediate with potential

applications in the fragrance industry, organic synthesis, and materials science. Its synthesis

via the cyanoethylation of hexanol is a straightforward and efficient process. While a dedicated

CAS number and extensive safety data are not readily available, information from structurally

similar compounds provides a solid foundation for its safe handling and use in a research and

development setting. Further investigation into its specific properties and applications is

warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617667/docs#an-in-depth-technical-guide-to-3-
hexyloxy-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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